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Compound of Interest

Compound Name: 2-Chlorothioxanthone

Cat. No.: B032725 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing the Type II photoinitiator, 2-
Chlorothioxanthone (CTX), for UV curing applications.

Frequently Asked Questions (FAQs)
Q1: What is 2-Chlorothioxanthone (CTX) and how does it initiate UV curing?

A1: 2-Chlorothioxanthone (CTX), with CAS number 86-39-5, is a photoinitiator used in UV-

curable formulations like inks and coatings.[1] It belongs to the thioxanthone family of

photoinitiators.[2][3] CTX is classified as a Norrish Type II photoinitiator.[4][5][6] This means

that upon exposure to UV light, it doesn't generate initiating radicals by itself. Instead, it

undergoes excitation to a triplet state and then abstracts a hydrogen atom from a synergistic

compound, typically a tertiary amine, to create the free radicals that initiate polymerization.[6][7]

Q2: Why is an amine synergist or co-initiator necessary when using CTX?

A2: As a Type II photoinitiator, CTX requires a co-initiator to generate the radicals necessary for

polymerization.[5][6] Tertiary amines are commonly used as synergists.[8] The excited CTX

molecule abstracts a hydrogen atom from the amine, creating a highly reactive alpha-amino

alkyl radical.[7][8] This radical is very effective at initiating the polymerization of monomers like

acrylates.[8] Additionally, amine synergists help to mitigate oxygen inhibition, a common issue

where atmospheric oxygen quenches the excited state of the photoinitiator or scavenges free

radicals, leading to incomplete surface cure.[8][9]
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Q3: What is the optimal UV wavelength for activating 2-Chlorothioxanthone?

A3: 2-Chlorothioxanthone (CTX) has an absorption maximum at approximately 386 nm.[10]

Therefore, UV light sources that have a strong emission in the UV-A range (320-400 nm) are

most effective for activating this photoinitiator.[10] Matching the spectral output of the UV lamp

to the absorption spectrum of the photoinitiator is crucial for efficient curing.[6][11][12]

Q4: How does the concentration of CTX affect the curing speed and depth?

A4: The concentration of the photoinitiator is a critical parameter. Increasing the photoinitiator

concentration can initially lead to a faster cure and increased cure depth. However, after

reaching an optimal concentration, further increases can have a negative effect.[5] Excess

photoinitiator at the surface can absorb too much light, creating a "shielding" effect that blocks

UV light from penetrating deeper into the material. This can lead to a rapid surface cure but

poor through-cure, a phenomenon known as surface vitrification.[5][12] It is recommended to

determine the optimal concentration through experimentation.[13]

Troubleshooting Guide
Q1: My formulation is curing very slowly or not at all. What are the possible causes?

A1: Slow or incomplete curing is a common issue that can be attributed to several factors. A

systematic approach is needed to identify the root cause.[14]

UV System Issues:

Lamp Intensity and Age: The output of UV arc lamps degrades over time.[11] Check the

lamp's hours of use and measure its intensity with a radiometer to ensure it meets the

required dose (J/cm²).[11] It's advisable to have a spare bulb on hand to avoid downtime.

[11]

Wavelength Mismatch: Ensure your UV lamp's spectral output matches the absorption

profile of CTX (~386 nm).[11][12]

Lamp Cleanliness: Dirt or contaminants on the lamp, reflector, or light guide can reduce

UV output.[11] Regularly clean these components.
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Distance from Substrate: Light intensity decreases significantly with distance.[11][12]

Ensure the distance between the lamp and the substrate is optimized and consistent.[12]

[15] Doubling the distance can reduce intensity by 75%.[12]

Formulation Chemistry:

Missing or Insufficient Co-initiator: CTX requires an amine synergist. Verify its presence

and concentration in the formulation.

Incorrect Photoinitiator Concentration: Too little CTX will result in a slow cure. Conversely,

too much can cause surface shielding, preventing deep cure.[5]

Inhibitors: The presence of oxygen is a primary inhibitor, leading to a tacky surface.[11]

Other chemical contaminants in the raw materials can also slow the reaction.

Process Parameters:

Coating Thickness: A thick coating requires more UV energy to cure completely.[13][15]

Thicker sections may not cure if the UV light cannot penetrate deeply enough.[12]

Substrate Type: UV-opaque or highly colored substrates can block UV light, preventing the

adhesive from curing.[5]

Logic Diagram: Troubleshooting Slow UV Curing
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Caption: A troubleshooting decision tree for slow UV curing.

Q2: The surface of my cured material is tacky. What causes this and how can I fix it?

A2: A tacky surface is a classic sign of oxygen inhibition.[11] Oxygen in the atmosphere can

quench the excited state of the photoinitiator or react with the initial free radicals, preventing

the polymerization reaction from proceeding at the surface.

Solutions for Oxygen Inhibition:
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Increase UV Intensity: A higher peak irradiance can generate radicals faster than oxygen

can interfere, overcoming the inhibition.[16]

Use an Amine Synergist: Amine synergists are effective oxygen scavengers, which is

another key reason for their use with Type II photoinitiators.[7]

Inert Atmosphere: Curing under a nitrogen (N₂) atmosphere displaces the oxygen,

eliminating the problem. This is highly effective but adds complexity and cost to the

process.

Optimize Formulation: Some formulations are more susceptible to oxygen inhibition than

others. The choice and concentration of monomers and oligomers can play a role.

Q3: My cured material has a yellow tint. Why is this happening?

A3: Yellowing can be a side effect of the photoinitiator and its byproducts, particularly with

prolonged exposure to UV light or high temperatures.[4][17]

Mitigation Strategies:

Optimize UV Dose: Avoid over-curing the material. Use the minimum UV dose required to

achieve the desired physical properties plus a safety factor (e.g., 25%).[11] Excessive UV

energy can lead to degradation and color change.[13][18]

Co-initiator Choice: Certain amine synergists can contribute to yellowing.[4] Experimenting

with different amines may reduce the effect.

Alternative Photoinitiators: If yellowing is a critical issue, consider photoinitiators

specifically designed for low-yellowing applications, such as certain acylphosphine oxides.

[3]

Data & Protocols
Photoinitiator Characteristics
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Property 2-Chlorothioxanthone (CTX)

CAS Number 86-39-5[1]

Molecular Formula C₁₃H₇ClOS[1][19]

Type Norrish Type II (Hydrogen Abstraction)[5][6]

Absorption Max (λmax) ~386 nm in acetonitrile[10]

Recommended Light Source UV-A (320-400 nm)[10][20]

Required Co-Initiator Yes (e.g., Tertiary Amines)[6][8]

Experimental Protocol: Optimization of CTX
Concentration
This protocol outlines a method to determine the optimal concentration of 2-
Chlorothioxanthone for a given formulation and UV curing setup.

1. Objective: To identify the CTX concentration that provides the fastest cure speed and desired

cure depth without causing significant yellowing or surface inhibition.

2. Materials & Equipment:

Base UV-curable formulation (e.g., acrylate oligomers, monomers).

2-Chlorothioxanthone (CTX).

Amine synergist (e.g., Ethyl-4-(dimethylamino)benzoate).

Substrate for curing (e.g., glass slides, plastic films).

Film applicator or drawdown bar for consistent thickness.

UV Curing System (with a lamp emitting in the 385-395 nm range).

Radiometer to measure UV intensity (mW/cm²) and dose (mJ/cm²).

Hardness tester (e.g., pencil hardness or durometer).
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Spectrophotometer or colorimeter (for yellowing analysis).

3. Procedure:

Formulation Preparation: Prepare a master batch of the UV-curable formulation containing a

fixed concentration of the amine synergist (e.g., 2.0% by weight).

Create Concentration Ladder: Divide the master batch into several smaller samples. Add

varying concentrations of CTX to each sample. A typical range to test would be 0.5%, 1.0%,

2.0%, 3.0%, and 4.0% by weight. Ensure the CTX is fully dissolved.

Sample Application: Apply each formulation onto the substrate at a fixed, consistent

thickness (e.g., 50 µm) using a film applicator.

Curing:

Set the UV lamp at a fixed distance from the substrate.

Measure and record the peak UV irradiance (mW/cm²) at the substrate surface.

Expose each sample to a fixed UV dose by controlling the exposure time or conveyor

speed. Start with a dose known to be in the typical range for the formulation.

Assessment:

Surface Cure: Immediately after curing, gently touch the surface with a cotton swab. Note

if the surface is tack-free or tacky.

Hardness: After allowing the samples to cool, measure the surface hardness.

Adhesion Test: If applicable, perform a cross-hatch adhesion test to ensure the coating is

well-adhered to the substrate.[14]

Cure Depth (for thicker samples): Measure the thickness of the cured material.[21]

Yellowing: Measure the color (e.g., yellowness index) of the cured film using a colorimeter.
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Data Analysis: Create a table comparing CTX concentration with surface tack, hardness, and

yellowness index. Identify the concentration that yields a tack-free, hard surface with minimal

yellowing. This is the optimal concentration for these specific curing conditions.

Visualization of Mechanisms & Workflows
Photoinitiation Mechanism of CTX
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Caption: The photoinitiation pathway for 2-Chlorothioxanthone (CTX).

Experimental Workflow for Curing Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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